Cas no 2308440-07-3 (N-(1-phenylpyrrolidin-3-yl)methylprop-2-enamide)

• Product Name: N-(1-phenylpyrrolidin-3-yl)methylprop-2-enamide
• CAS No: 2308440-07-3
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 5682988
• PubChem ID: 145875964
• Update Time: 2025-06-08

N-(1-phenylpyrrolidin-3-yl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[(1-Phenylpyrrolidin-3-yl)methyl]prop-2-enamide
• 2308440-07-3
• EN300-26576730
• N-(1-phenylpyrrolidin-3-yl)methylprop-2-enamide

• Inchi： 1S/C14H18N2O/c1-2-14(17)15-10-12-8-9-16(11-12)13-6-4-3-5-7-13/h2-7,12H,1,8-11H2,(H,15,17)
• InChI Key： PLONVOBRLJVILU-UHFFFAOYSA-N
• SMILES： O=C(C=C)NCC1CN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 230.141913202g/mol
• Monoisotopic Mass: 230.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.3Ų

Additional information on N-(1-phenylpyrrolidin-3-yl)methylprop-2-enamide

Comprehensive Overview of N-(1-phenylpyrrolidin-3-yl)methylprop-2-enamide (CAS No. 2308440-07-3): Properties, Applications, and Research Insights

The compound N-(1-phenylpyrrolidin-3-yl)methylprop-2-enamide (CAS No. 2308440-07-3) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical and material science research. As a derivative of pyrrolidine and acrylamide, this molecule combines the versatility of a phenyl-substituted heterocycle with the reactivity of an enamide functional group, making it a valuable intermediate for synthetic chemistry.

One of the most frequently searched questions regarding this compound is "What are the synthetic routes for N-(1-phenylpyrrolidin-3-yl)methylprop-2-enamide?" Researchers have developed several efficient methods for its preparation, typically involving the condensation of 1-phenylpyrrolidin-3-ylmethanamine with acryloyl chloride under controlled conditions. The reaction often employs mild bases and aprotic solvents to maximize yield while minimizing side reactions.

The growing interest in small molecule drug discovery has positioned CAS 2308440-07-3 as a potentially valuable scaffold. Its structure features both hydrogen bond acceptors and donors, along with aromatic and aliphatic components that could interact with biological targets. Recent studies exploring "pyrrolidine derivatives as kinase inhibitors" have highlighted the importance of similar compounds in medicinal chemistry, though specific pharmacological data for this particular molecule remains limited.

From a physicochemical perspective, N-(1-phenylpyrrolidin-3-yl)methylprop-2-enamide typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents. Analytical techniques such as HPLC purity analysis and mass spectrometry characterization are commonly employed to verify its identity and quality, addressing another common search query: "How to analyze the purity of CAS 2308440-07-3?"

In material science applications, the acrylamide moiety of this compound offers potential for polymerization or cross-linking reactions. Researchers investigating "functional monomers for specialty polymers" have shown interest in similar structures that can introduce both rigidity and reactivity into polymer backbones. The phenylpyrrolidine component may contribute to enhanced thermal stability in resulting materials.

The stability profile of 2308440-07-3 under various conditions is another area of practical concern. Proper storage recommendations include protection from light and moisture at controlled temperatures, as the enamide group may be susceptible to hydrolysis or photochemical degradation over extended periods. These handling considerations address frequent searches about "long-term storage of pyrrolidine derivatives."

Recent advances in computational chemistry have enabled more efficient exploration of this compound's potential. Molecular docking studies and quantitative structure-activity relationship (QSAR) analyses can predict possible biological interactions, helping researchers prioritize synthetic targets. The combination of a phenylpyrrolidine core with an acrylamide tail creates interesting possibilities for structure-activity optimization.

Quality control protocols for N-(1-phenylpyrrolidin-3-yl)methylprop-2-enamide typically include multiple analytical validations. Chromatographic methods must resolve potential impurities such as unreacted starting materials or hydrolysis products. This aligns with industry demands for "high-purity specialty chemicals" in research applications, particularly for sensitive biological assays.

As the field of heterocyclic chemistry continues to expand, derivatives like CAS 2308440-07-3 benefit from improved synthetic methodologies. Modern techniques such as flow chemistry and catalytic amidation may offer more sustainable routes to this compound, addressing growing interest in "green chemistry approaches" to complex molecule synthesis.

The intellectual property landscape surrounding this compound reflects its potential value. Patent searches reveal applications in various chemical spaces, though specific therapeutic claims remain limited. Researchers should conduct thorough "prior art searches" before developing new applications for this molecule.

Future research directions for 2308440-07-3 may explore its utility in bioconjugation chemistry or as a building block for more complex architectures. The compound's balanced lipophilicity and functional group diversity make it particularly interesting for "fragment-based drug discovery" approaches that are gaining popularity in pharmaceutical research.

Standardization of analytical methods for this compound remains an important consideration. Collaborative studies to establish "reference spectra for CAS 2308440-07-3" (including NMR, IR, and mass spectra) would benefit the research community by facilitating compound identification and purity assessment across different laboratories.

In conclusion, N-(1-phenylpyrrolidin-3-yl)methylprop-2-enamide represents an interesting case study in the design of multifunctional heterocyclic compounds. Its combination of structural features addresses several current research trends, from medicinal chemistry to advanced materials development, while the available literature and commercial availability make it accessible for further investigation.